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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-octanoyl! glycerol

Cat. No.: B3026227

This technical guide provides a comprehensive overview of 1,3-Dioleoyl-2-octanoyl glycerol,
a structured triacylglycerol of interest to researchers, scientists, and drug development
professionals. This document details its chemical identity, including synonyms and CAS
Registry Number, summarizes its physicochemical properties, and presents a relevant
experimental protocol. Additionally, a generalized metabolic pathway for triglycerides is
illustrated to provide context for its biological processing.

Chemical Identity and Properties

1,3-Dioleoyl-2-octanoyl glycerol is a triacylglycerol molecule featuring oleic acid moieties at
the sn-1 and sn-3 positions and an octanoic acid moiety at the sn-2 position of the glycerol
backbone.[1] This specific arrangement of fatty acids defines it as a structured lipid.

Synonyms and CAS Number

The following table summarizes the known synonyms and the Chemical Abstracts Service
(CAS) Registry Number for 1,3-Dioleoyl-2-octanoyl glycerol.

Attribute Value

CAS Registry Number 139979-77-4[1]

1,3-Dioleoyl-2-capryloyl glycerol, OCO, 1,3-
Synonyms Olein-2-caprylin, 1,3-Oleoyl-2-capryloyl glycerol,
TG(18:1/8:0/18:1)[1]
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Physicochemical Data

Key quantitative data for 1,3-Dioleoyl-2-octanoyl glycerol are presented in the table below,
offering a snapshot of its physical and chemical characteristics.

Property Value

Molecular Formula Ca7Hs606[1]

Molecular Weight 747.2 g/mol [1]

Physical Form Liquid[1]

Purity >98%[1]

Solubility Slightly soluble in chloroform and methanol[1]
Storage Temperature -20°C[1]

Experimental Protocol: Regiodistribution Analysis
using Lipase

1,3-Dioleoyl-2-octanoyl glycerol has been utilized as a substrate to characterize the
functionality of lipases, such as that from Rhizopus oryzae, for the regiodistribution analysis of
fats containing medium- and short-chain fatty acids.[1] The following is a generalized protocol

for such an assay.

Objective: To determine the positional specificity of a lipase using 1,3-Dioleoyl-2-octanoyl

glycerol.

Materials:

e 1,3-Dioleoyl-2-octanoyl glycerol

» Lipase solution (e.g., from Rhizopus oryzae)
» Buffer solution (e.g., Tris-HCI buffer, pH 7.5)

o Emulsifying agent (e.g., gum arabic or Triton X-100)
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Organic solvent for extraction (e.g., diethyl ether or hexane)

Internal standard for chromatography

Thin-layer chromatography (TLC) plates (silica gel)

Gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system

Procedure:

Substrate Emulsification: Prepare an emulsion of 1,3-Dioleoyl-2-octanoyl glycerol in the
buffer solution with the aid of an emulsifying agent.

Enzymatic Reaction: Initiate the hydrolysis by adding the lipase solution to the substrate
emulsion. The reaction is typically carried out in a temperature-controlled water bath with
constant stirring.

Reaction Termination: After a predetermined time, stop the reaction by adding an organic
solvent to denature the enzyme and extract the lipids.

Product Separation: The resulting mixture of unreacted triglyceride, diacylglycerols,
monoacylglycerols, and free fatty acids is separated using thin-layer chromatography (TLC).

Analysis of Products: The separated lipid classes are scraped from the TLC plate, and the
fatty acid composition of each is determined by gas chromatography (GC) after
transesterification to fatty acid methyl esters (FAMES).

Determination of Regiospecificity: By analyzing the fatty acid composition of the hydrolysis
products (specifically the mono- and diacylglycerols), the positional preference of the lipase
can be determined. For a sn-1,3 specific lipase, oleic acid will be preferentially released,
while octanoic acid will remain esterified to the glycerol backbone.

Metabolic Pathway

While specific signaling pathways involving 1,3-Dioleoyl-2-octanoyl glycerol are not

extensively documented, its metabolism is expected to follow the general pathways of

triglyceride digestion and absorption. The following diagram illustrates a simplified overview of

this process.
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Caption: Generalized metabolic pathway of a structured triglyceride.

This guide serves as a foundational resource for professionals in research and drug
development, providing essential technical information on 1,3-Dioleoyl-2-octanoyl glycerol.
Further research into its specific biological activities and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,3-Dioleoyl-2-octanoyl
Glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026227#1-3-dioleoyl-2-octanoyl-glycerol-synonyms-
and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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